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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylcyclopentanecarboxylic acid, a derivative of cyclopentane, is a chemical compound

of interest in various fields of organic synthesis and pharmaceutical development. Its structural

features, comprising a five-membered ring with a methyl and a carboxylic acid group attached

to the same carbon atom, impart specific physical and chemical characteristics that are crucial

for its handling, reactivity, and potential applications. This technical guide provides a

comprehensive overview of the known physical properties of 1-
Methylcyclopentanecarboxylic acid, outlines general experimental protocols for their

determination, and presents a logical workflow for property analysis.

Core Physical Properties
The physical properties of 1-Methylcyclopentanecarboxylic acid are summarized in the table

below. It is important to note that while some properties are well-documented, others, such as

the melting and boiling points, are not readily available in the scientific literature, indicating a

potential gap in experimental data.
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Property Value Source(s)

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1]

Appearance Colorless to pale yellow liquid -

Melting Point Not available [2]

Boiling Point Not available [2]

Density Not available [2]

pKa (Predicted)
~4.9 (Estimated based on

similar structures)
-

Solubility
Soluble in organic solvents,

limited solubility in water
-

Spectral Data
Spectroscopic data is essential for the structural elucidation and identification of 1-
Methylcyclopentanecarboxylic acid.

Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) data is

available and provides information on the fragmentation pattern of the molecule, confirming

its molecular weight. The NIST Mass Spectrometry Data Center provides access to this data.

[1][3][4]

Infrared Spectroscopy (IR): The infrared spectrum of 1-Methylcyclopentanecarboxylic acid
is available and would be expected to show characteristic absorption bands for the

carboxylic acid functional group. These include a broad O-H stretch from approximately 2500

to 3300 cm⁻¹ and a strong C=O (carbonyl) stretch at around 1700 cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific ¹H and ¹³C NMR data for

1-Methylcyclopentanecarboxylic acid is not readily found in public databases, the spectra

can be predicted based on its structure. The ¹H NMR spectrum would be expected to show

signals for the methyl protons, the methylene protons of the cyclopentane ring, and a

characteristic downfield signal for the carboxylic acid proton. The ¹³C NMR spectrum would
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display signals for the quaternary carbon, the carbonyl carbon, the methyl carbon, and the

methylene carbons of the ring.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-
Methylcyclopentanecarboxylic acid are not available in the literature. However, the following

are generalized, standard procedures for determining the key physical properties of a

carboxylic acid.

Determination of Melting Point (for solid compounds)
Sample Preparation: A small amount of the crystalline solid is placed in a capillary tube,

which is then sealed at one end.

Apparatus: A melting point apparatus, such as a Thiele tube or a digital melting point device,

is used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is gradually

increased. The temperature range at which the substance begins to melt and completely

becomes a liquid is recorded as the melting point range.

Determination of Boiling Point
Apparatus: A distillation setup, including a round-bottom flask, a condenser, a thermometer,

and a heating mantle, is assembled.

Procedure: A small volume of the liquid is placed in the flask with a few boiling chips. The

liquid is heated, and the temperature at which the vapor and liquid phases are in equilibrium

(i.e., the temperature at which the liquid boils and the vapor condenses at a steady rate) is

recorded as the boiling point. For greater accuracy, this is typically done under controlled

pressure.

Determination of Solubility
Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, diethyl

ether, hexane) is chosen.
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Procedure: A small, measured amount of 1-Methylcyclopentanecarboxylic acid is added

to a test tube containing a specific volume of the solvent at a controlled temperature. The

mixture is agitated, and the substance is observed to see if it dissolves completely. The

solubility is expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or

quantitatively (e.g., in g/100 mL).

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a compound like 1-Methylcyclopentanecarboxylic acid.

Workflow for Physical Property Determination

Sample Acquisition

Preliminary Analysis

Quantitative Measurements Spectroscopic Analysis

Data Compilation

Synthesis & Purification
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Click to download full resolution via product page

Caption: A flowchart illustrating the logical progression for the comprehensive determination of

the physical and spectroscopic properties of a chemical compound.

Conclusion
1-Methylcyclopentanecarboxylic acid is a compound for which fundamental physical data,

such as melting and boiling points, are not widely reported. This guide has consolidated the

available information and provided a framework of standard experimental protocols for the

determination of these missing values. The provided workflow and spectral data information will

be valuable to researchers and professionals in the fields of chemistry and drug development

who may work with this or structurally related molecules. Further experimental investigation is

warranted to fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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